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Compound of Interest

Compound Name: Enduracididine

Cat. No.: B8820190

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds is a cornerstone of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of
enduracididine, a non-proteinogenic a-amino acid and a cyclic analogue of arginine. While a
specific Safety Data Sheet (SDS) for enduracididine is not readily available, its chemical
properties as a non-standard amino acid and a guanidinium-containing compound inform the
recommended disposal protocols, which align with general best practices for laboratory

chemical waste management.

Enduracididine: Key Chemical Data

To ensure proper handling and disposal, it is crucial to be aware of the fundamental properties
of enduracididine.
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Property Value Source
CAS Number 21209-39-2 [1][21[3]
Chemical Formula C6H12N402 [1]
Molar Mass 172.188 g-mol-1 [1]
Structure Cyclic analogue of arginine [11[4115]

Component of peptide
Natural Occurrence antibiotics such as enramycin [1][4]15]

and teixobactin

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to adhere to standard laboratory
safety protocols.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves.[6][7]

o Ventilation: Work in a well-ventilated area, such as a fume hood, to avoid inhalation of any

dust or aerosols.[6][8]

e Avoid Contamination: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the compound.[6][8]

Step-by-Step Disposal Protocol for Enduracididine

The disposal of enduracididine should be managed in accordance with federal, state, and
local environmental regulations for chemical waste.[8]

» Waste Identification and Segregation:
o Treat all enduracididine waste as hazardous chemical waste.

o Segregate enduracididine waste from other waste streams to prevent incompatible

chemical reactions.[9]
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e Containerization:

o Use a designated, properly labeled, and leak-proof container for collecting
enduracididine waste.[9]

o The label should clearly identify the contents as "Hazardous Waste: Enduracididine” and
include the date of accumulation.

e \Waste Collection:

o Solid Waste: Carefully transfer any solid enduracididine powder or contaminated
materials (e.g., weighing paper, gloves) into the designated waste container. Avoid
generating dust.[8]

o Liquid Waste: For solutions containing enduracididine, pour the waste into a designated
liquid waste container. The first rinse of any glassware that held the substance should also
be collected as hazardous waste.[9]

e Storage:
o Keep the waste container tightly closed except when adding waste.[9]

o Store the container in a designated, secure, and well-ventilated secondary containment
area, away from incompatible materials.[9]

e Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[9][10]

o Do not dispose of enduracididine down the drain or in the regular trash.[9][11]

Experimental Workflow and Disposal Pathway

The following diagrams illustrate the logical flow of the enduracididine disposal procedure.
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Step 1: Don PPE
(Gloves, Goggles, Lab Coat)

'

Step 2: Work in Ventilated Area
(Fume Hood)

'

Step 3: Segregate Enduracididine Waste

'

Step 4: Label Waste Container
('Hazardous Waste: Enduracididine’)

'

Click to download full resolution via product page

Caption: Enduracididine Disposal Workflow.
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Caption: Enduracididine Waste Management Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b8820190?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Enduracididine
https://pubchem.ncbi.nlm.nih.gov/compound/Enduracididine
https://www.smolecule.com/products/s9103611
https://www.beilstein-journals.org/bjoc/articles/12/226
https://www.beilstein-journals.org/bjoc/articles/12/226
https://pmc.ncbi.nlm.nih.gov/articles/PMC5238550/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5238550/
https://file.medchemexpress.com/batch_PDF/HY-77036/Furagin-SDS-MedChemExpress.pdf
https://storageatlasengagepdcus.blob.core.windows.net/atlas/all-media/legaccoop/sds/ag-chem-sds/endura.pdf?ext=.pdf
https://storageatlasengagepdcus.blob.core.windows.net/atlas/all-media/legaccoop/sds/ag-chem-sds/endura.pdf?ext=.pdf
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.health.qld.gov.au/__data/assets/pdf_file/0022/1113097/fs-disposal-destruction-medicine-waste.pdf
https://www.benchchem.com/product/b8820190#enduracididine-proper-disposal-procedures
https://www.benchchem.com/product/b8820190#enduracididine-proper-disposal-procedures
https://www.benchchem.com/product/b8820190#enduracididine-proper-disposal-procedures
https://www.benchchem.com/product/b8820190#enduracididine-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8820190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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